molecular formula C6H7N3O3S B8668115 [2-(Carbamoylamino)-1,3-thiazol-4-yl]acetic acid CAS No. 62557-14-6

[2-(Carbamoylamino)-1,3-thiazol-4-yl]acetic acid

Cat. No.: B8668115
CAS No.: 62557-14-6
M. Wt: 201.21 g/mol
InChI Key: OUNAOGQKJODDNI-UHFFFAOYSA-N
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Description

[2-(Carbamoylamino)-1,3-thiazol-4-yl]acetic acid is a useful research compound. Its molecular formula is C6H7N3O3S and its molecular weight is 201.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62557-14-6

Molecular Formula

C6H7N3O3S

Molecular Weight

201.21 g/mol

IUPAC Name

2-[2-(carbamoylamino)-1,3-thiazol-4-yl]acetic acid

InChI

InChI=1S/C6H7N3O3S/c7-5(12)9-6-8-3(2-13-6)1-4(10)11/h2H,1H2,(H,10,11)(H3,7,8,9,12)

InChI Key

OUNAOGQKJODDNI-UHFFFAOYSA-N

Canonical SMILES

C1=C(N=C(S1)NC(=O)N)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-ureidothiazol-4-ylacetate (3.1 g.) in a mixture of methanol (62 ml.) and water (41 ml.) was dropwise added 1 N potassium hydroxide aqueous solution (13.6 ml) with stirring under ice-cooling, and the solution was stirred for overnight at room temperature, and then the solvent was distilled off therefrom. The residue was dissolved in water (150 ml.), washed with ethyl acetate and then adjusted to pH 3.5 with 10% hydrochloric acid. Thus obtained aqueous layer was cooled with ice, and the precipitates were collected by filtration, washed with cold water (10 ml.) and then dried to give colorless crystals of 2-ureidothiazol-4-ylacetic acid (2.44 g.), mp 189° C. (dec.).
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
62 mL
Type
solvent
Reaction Step One
Name
Quantity
41 mL
Type
solvent
Reaction Step One
Quantity
13.6 mL
Type
reactant
Reaction Step Two

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